Cas no 2228270-45-7 (O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228270-45-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6289692
• PubChem ID: 165949189
• Update Time: 2025-05-22

O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine
• 2228270-45-7
• O-{[1-(1H-indol-5-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1791850

• Inchi： 1S/C12H14N2O/c13-15-8-12(4-5-12)10-1-2-11-9(7-10)3-6-14-11/h1-3,6-7,14H,4-5,8,13H2
• InChI Key： HWNKUGKLAGRJNA-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC3=C(C=CN3)C=2)CC1)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51Ų

Additional information on O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine

O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine: A Comprehensive Overview

O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228270-45-7) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, often referred to as indole-containing hydroxylamine, has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule combines the structural motifs of an indole ring and a hydroxylamine group, which are both well-known for their roles in various biological processes.

The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, including neurotransmitters, hormones, and pharmaceutical agents. In the case of O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine, the indole ring is attached to a cyclopropylmethyl group, which introduces additional strain and reactivity into the molecule. This structural arrangement not only enhances the compound's stability but also contributes to its unique reactivity in chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and neuroprotective drugs. The hydroxylamine group in the molecule is particularly valuable as it can act as a nucleophile in various substitution reactions, enabling the creation of diverse chemical derivatives.

In terms of synthesis, O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of an appropriate indole derivative with hydroxylamine hydrochloride under specific conditions. The choice of synthetic pathway depends on the desired purity and yield of the final product.

The pharmacological properties of this compound have been extensively studied in recent years. In vitro experiments have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, studies using animal models have shown promising results in reducing oxidative stress and protecting against neurodegenerative conditions.

One of the most exciting developments involving O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine is its application in drug delivery systems. Researchers have explored its use as a carrier for delivering therapeutic agents across biological barriers, such as the blood-brain barrier. The molecule's ability to interact with cellular membranes makes it a valuable tool in this context.

In conclusion, O-{1-(1H-indol-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228270-45-7) represents a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic and pharmacological research, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.